Cas no 694-32-6 (1-Methylimidazolidin-2-one)

• Product Name: 1-Methylimidazolidin-2-one
• CAS No: 694-32-6
• MF: C₄H₈N₂O
• MW: 100.119120597839
• MDL: MFCD00800601
• CID: 512491
• PubChem ID: 567600
• Update Time: 2025-05-19

1-Methylimidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methylimidazolidin-2-one
• 1-Methyl-2-imidazolidinone
• 1-Methyl-2-imidazoli
• 2-Imidazolidinone,1-methyl-
• 1-Methyl-2-imidazolidone
• 3-Methylimidazolidin-2-one
• N-Methyl-1,3-propanediamine cyclic urea
• 1-Methyl-2-imidazolidinone #
• Z336079928
• 1-methylimidazolidine-2-one
• CS-W005507
• 694-32-6
• HY-W005507
• PD196442
• FT-0671852
• A854927
• Q-200076
• SCHEMBL182943
• N-Methyl-2-imidazolidone
• N-methylimidazolidin-2-one
• DTXSID30219522
• MFCD00800601
• EN300-63975
• 1-Methyl-2-imidazolidinone, AldrichCPR
• AS-18992
• SY011120
• InChI=1/C4H8N2O/c1-6-3-2-5-4(6)7/h2-3H2,1H3,(H,5,7
• AKOS000277840
• 2-Imidazolidinone, 1-methyl-
• N-methylimidazolidinone
• 1-Methyl-imidazolidin-2-one

• MDL： MFCD00800601
• Inchi： 1S/C4H8N2O/c1-6-3-2-5-4(6)7/h2-3H2,1H3,(H,5,7)
• InChI Key： JTPZTKBRUCILQD-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C

Computed Properties

• Exact Mass: 100.06400
• Monoisotopic Mass: 100.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7

Experimental Properties

• Color/Form: Gray white or beige solid
• Density: 1.084±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 122-123 ºC (benzene )
• Boiling Point: 289.8°C at 760 mmHg
• Flash Point: 129.1±18.2 ºC,
• Refractive Index: 1.4880 (estimate)
• Solubility: Dissolution (59 g/l) (25 º C),
• PSA: 32.34000
• LogP: -0.09190
• Solubility: Not determined

1-Methylimidazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264; P270; P273; P280; P301+P312+P330; P305+P351+P338; P337+P313; P391; P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/38-21/22-51/53-43-36-22
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-Methylimidazolidin-2-one

Recent Advances in the Study of 1-Methylimidazolidin-2-one (CAS: 694-32-6) in Chemical Biology and Pharmaceutical Research

1-Methylimidazolidin-2-one (CAS: 694-32-6) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its imidazolidinone core structure, has been explored for its potential as a building block in drug synthesis, a solvent in chemical reactions, and a modulator of biological activity. Recent studies have shed light on its unique physicochemical properties and its role in enhancing drug delivery systems, making it a subject of intense scientific inquiry.

One of the most notable advancements in the study of 1-Methylimidazolidin-2-one is its application in the synthesis of novel pharmaceutical agents. Researchers have demonstrated its utility as a key intermediate in the production of compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* highlighted the compound's role in the development of a new class of kinase inhibitors, which showed promising results in preclinical trials for treating resistant forms of cancer. The study emphasized the compound's ability to improve the pharmacokinetic profiles of these inhibitors, thereby enhancing their therapeutic efficacy.

In addition to its pharmaceutical applications, 1-Methylimidazolidin-2-one has been investigated for its potential in chemical biology. Its polar aprotic nature makes it an excellent solvent for a variety of chemical reactions, including nucleophilic substitutions and cycloadditions. Recent research has also explored its use as a stabilizing agent for reactive intermediates, which has significant implications for the synthesis of complex organic molecules. A 2022 paper in *Organic Letters* detailed its effectiveness in facilitating the formation of carbon-nitrogen bonds under mild conditions, a finding that could streamline the production of biologically active compounds.

The safety and environmental impact of 1-Methylimidazolidin-2-one have also been subjects of recent scrutiny. Regulatory agencies and research institutions have conducted toxicity studies to evaluate its potential risks. A 2023 report by the European Chemicals Agency (ECHA) concluded that while the compound exhibits low acute toxicity, its long-term effects require further investigation. These findings underscore the importance of continued research to ensure its safe use in industrial and pharmaceutical settings.

Looking ahead, the future of 1-Methylimidazolidin-2-one research appears promising. Emerging studies are exploring its potential in nanotechnology and drug delivery systems, where its unique properties could enable the development of more efficient and targeted therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, paving the way for new breakthroughs in chemical biology and medicine.